1-(2-chlorobenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-2-[1-[4-(2-methylpropyl)phenyl]ethyl]benzimidazole
• InChI: InChI=1S/C26H27ClN2/c1-18(2)16-20-12-14-21(15-13-20)19(3)26-28-24-10-6-7-11-25(24)29(26)17-22-8-4-5-9-23(22)27/h4-15,18-19H,16-17H2,1-3H3
• InChI Key: RSOFSWHYZCGXSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C(C)C2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl
• Molecular Formula: C26H27ClN2
• Molecular Weight: 403.0 g/mol

Description

The compound “1-(2-chlorobenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole” is a benzimidazole derivative. Benzimidazole and its derivatives are known to play crucial roles in the structures and functions of a number of biologically important molecules, generally by virtue of their being coordinated to metal ions.

Synthesis Analysis

The synthesis of benzimidazole derivatives has become of recent interest to medicinal chemists owing to the pharmacophoric properties of the heteroaromatic rings. The compound “1-(2-chlorobenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole” has been synthesized and characterized by elemental analysis, IR and 1 H-NMR spectroscopy and single crystal X-ray diffraction.

Molecular Structure Analysis

The compound crystallizes in the triclinic space group P -1 with unit cell parameters a = 17.201 Å, b = 5.873 Å, c = 24.791 Å, α = 67.410 (10)°, β = 74.083 (11)°, γ = 81.858 (12)°. In the crystal packing, no classic hydrogen bonds are founded, but C–H···π interactions are being between the molecules.

Chemical Reactions Analysis

The reactions that occur at the benzylic position are very important for synthesis problems. These reactions include free radical bromination, nucleophilic substitution, and oxidation.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research has focused on the synthesis of benzimidazole derivatives, exploring various methods and conditions. For instance, a study by Badawey et al. (1989) detailed the synthesis of pyrimido[1,6-α]benzimidazole-1,3(2H,5H)-diones, showcasing the diverse synthetic possibilities with benzimidazole compounds.

• Chemical Reactions and Derivatives : Benzimidazole compounds have been utilized in various chemical reactions to create a range of derivatives. For example, the work of Mickevičienė et al. (2014) focused on the synthesis of 1- and 2-carboxyalkyl substituted benzimidazoles, demonstrating the chemical versatility of these compounds.

Biological and Pharmaceutical Applications

• Antimicrobial Activity : Several studies have investigated the antimicrobial properties of benzimidazole derivatives. Salahuddin et al. (2017) synthesized 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives and evaluated their antimicrobial activity, revealing significant potential in this area (Salahuddin et al., 2017).

• Antiprotozoal Activity : The antiprotozoal effects of benzimidazole derivatives have also been a subject of interest. Pérez‐Villanueva et al. (2013) synthesized novel benzimidazole derivatives and tested them against various protozoa, finding strong activity and highlighting the potential for treating protozoal infections (Pérez‐Villanueva et al., 2013).

• Anti-Inflammatory Properties : Research by KunnambathKrishnakumar et al. (2013) on novel methyl amino and hydrazino benzimidazoles revealed promising anti-inflammatory properties, opening avenues for their use in treating inflammation-related conditions (KunnambathKrishnakumar et al., 2013).

• Antihistaminic Agents : Benzimidazoles have been studied for their potential as antihistaminic agents. Research by Iemura et al. (1986) found that certain benzimidazole derivatives exhibited potent antihistaminic activity, suggesting their applicability in allergy treatment (Iemura et al., 1986).

Other Applications

• Catalysis and Chemical Reactions : Studies have also explored the use of benzimidazoles in catalysis and as intermediates in various chemical reactions. For example, research by S. A et al. (2019) detailed the synthesis of disubstituted benzimidazoles using sodium acetate as a catalyst, emphasizing the role of benzimidazoles in chemical synthesis.

• Labeling for Drug Metabolism Studies : Latli et al. (2017) described the preparation of benzimidazole derivatives labeled with carbon-13 and carbon-14 for drug metabolism and pharmacokinetic studies, showcasing their use in tracking and analyzing drug behavior in biological systems (Latli et al., 2017).

Future Directions

The high therapeutic properties of benzimidazole derivatives have encouraged medicinal chemists to synthesize a large number of novel chemotherapeutic agents. The future directions in the research of this compound could involve exploring its potential therapeutic properties and applications in medicine.